Cas no 38560-12-2 (5H-Tetrazole-5-thione, 1,2-dihydro-1-(2-naphthalenyl)-)

5H-Tetrazole-5-thione, 1,2-dihydro-1-(2-naphthalenyl)- structure
38560-12-2 structure
Product Name:5H-Tetrazole-5-thione, 1,2-dihydro-1-(2-naphthalenyl)-
CAS No:38560-12-2
MF:C11H8N4S
MW:228.273019790649
CID:1489950
PubChem ID:847410
Update Time:2025-04-21

5H-Tetrazole-5-thione, 1,2-dihydro-1-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5H-Tetrazole-5-thione, 1,2-dihydro-1-(2-naphthalenyl)-
    • 1-naphthalen-2-yl-2H-tetrazole-5-thione
    • AKOS000631582
    • SR-01000318452-1
    • DTXSID10357214
    • 38560-12-2
    • SR-01000318452
    • BAS 03606605
    • 1-Naphthalen-2-yl-1H-tetrazole-5-thiol
    • SCHEMBL8659110
    • Inchi: 1S/C11H8N4S/c16-11-12-13-14-15(11)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H,12,14,16)
    • InChI Key: JVUHNRBYOXLUKL-UHFFFAOYSA-N
    • SMILES: S=C1N=NNN1C1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 228.04714
  • Monoisotopic Mass: 228.04696745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 39.99
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